Cas no 105-43-1 (3-methylpentanoic acid)

3-Methylpentanoic acid is a branched-chain carboxylic acid with the molecular formula C₆H₁₂O₂. It is characterized by its clear, colorless appearance and distinctive odor. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of flavors, fragrances, and pharmaceuticals. Its branched structure enhances its utility in creating complex molecules with specific steric and electronic properties. The acid exhibits moderate solubility in water and good solubility in organic solvents, facilitating its use in various reaction conditions. Its stability under standard conditions and well-defined reactivity profile make it a reliable choice for synthetic applications.
3-methylpentanoic acid structure
3-methylpentanoic acid structure
Product Name:3-methylpentanoic acid
CAS No:105-43-1
MF:C6H12O2
MW:116.158282279968
MDL:MFCD00002729
CID:35326
PubChem ID:7755
Update Time:2025-05-20

3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Methylpentanoic acid
    • 2-Methyl butane-1-carboxylic acid
    • 3-METHYL-N-PENTANOIC ACID
    • 3-METHYL-N-VALERIC ACID
    • (+/-)-3-METHYLVALERIC ACID
    • 3-METHYLVALERIC ACID
    • DL-3-METHYLVALERIC ACID
    • FEMA 3437
    • FEMA NUMBER 3437
    • PENTANOIC ACID, 3-METHYL-SEC-BUTYLACETIC ACID
    • TIMTEC-BB SBB008180
    • 3-methyl-pentanoicaci
    • beta-Methylvaleric acid
    • dl-2-methylvalericacid
    • DL-3-Methylvaleriansαure
    • Valeric acid, 3-methyl-
    • Valericacid,3-methyl(DL)
    • β-Methylvalericacid
    • 3-Ethylbutanoic acid
    • 3-Methyl valerate
    • anteisohexanoic acid
    • SEC-BUTYLACETIC ACID
    • Valericacid,3-methyl
    • 3-Methyl pentanoic acid
    • Valericacid,3-methyl-
    • 3-methyl-pentanoic acid
    • Pentanoic acid, 3-methyl-
    • 3-methyl valeric acid
    • (S)-3-Methylvaleric Acid
    • 2-Methylbutane-1-carboxylic acid
    • dl-3-methyl valeric acid
    • IGIDLTISMCAULB-UHFFFAOYSA-N
    • (R)-3-METHYL-PENTANOICACID
    • Butylacetic acid, sec-
    • 10347-9
    • 3-methylpentanoic acid
    • MDL： MFCD00002729
    • Inchi： 1S/C6H12O2/c1-3-5(2)4-6(7)8/h5H,3-4H2,1-2H3,(H,7,8)
    • InChI Key： IGIDLTISMCAULB-UHFFFAOYSA-N
    • SMILES： CCC(CC(=O)O)C
    • BRN： 1720696

Computed Properties

  • Exact Mass: 116.08400
  • Monoisotopic Mass: 116.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 78.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Colorless liquid, acid, herb smell, faint green smell.
  • Density: 0.93 g/mL at 25 °C(lit.)
  • Melting Point: -41 ºC
  • Boiling Point: 197°C(lit.)
  • Flash Point: Degrees Fahrenheit:185°F
    Degrees Celsius:85°C
  • Refractive Index: n20/D 1.416(lit.)
  • Water Partition Coefficient: Insoluble
  • PSA: 37.30000
  • LogP: 1.50720
  • FEMA: 3437
  • Solubility: Soluble in ether, ethanol and water.

3-methylpentanoic acid Security Information

  • Symbol: GHS05
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280-P305 + P351 + P338-P310
  • Hazardous Material transportation number：UN 3265 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26-S36/37/39-S45
  • FLUKA BRAND F CODES：13
  • Hazardous Material Identification： C
  • Packing Group：II
  • Hazard Level：8
  • Safety Term：8
  • Packing Group：II
  • Risk Phrases：R34
  • HazardClass：8
  • PackingGroup：III
  • TSCA：T
  • Storage Condition：Store below +30°C.

3-methylpentanoic acid Customs Data

  • HS CODE：2915600000
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

3-methylpentanoic acid Pricemore >>

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3-methylpentanoic acid Production Method

Production Method 1

105-43-1 105-43-1
97-61-0 97-61-0
88-09-5 88-09-5
Reaction Conditions
Reference
Carboxylic Acids: Synthesis from alkenes (excluding reactions with carboxylic acid derivatives)
Evano, G., Science of Synthesis, 2006, 20, 205-240

3-methylpentanoic acid Preparation Products

3-methylpentanoic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:105-43-1)3-甲基戊酸
Order Number:LE2468681;LE14681
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:105-43-1)3-methylpentanoic acid
Order Number:A1200552
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:42
Price ($):152.0
Email:sales@amadischem.com

3-methylpentanoic acid Related Literature

Related Categories

105-43-1 (3-methylpentanoic acid) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:105-43-1)3-甲基戊酸
LE2468681;LE14681
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:105-43-1)3-methylpentanoic acid
A1200552
Purity:99%
Quantity:100g
Price ($):152.0
Email